Cas no 2229474-01-3 (5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229474-01-3
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• CID: 6139196
• PubChem ID: 165645193
• Update Time: 2025-06-12

5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid
• 2229474-01-3
• EN300-1905925

• Inchi： 1S/C9H5BrN2O3/c10-8-5(2-1-3-11-8)7-4-6(9(13)14)12-15-7/h1-4H,(H,13,14)
• InChI Key： IUYMXFBCTZTBBU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 267.94835g/mol
• Monoisotopic Mass: 267.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229474-01-3)

5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229474-01-3) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic compound combines a brominated pyridine moiety with an oxazole ring, making it a versatile scaffold for drug discovery and medicinal chemistry research. The presence of the bromine substituent at the 2-position of the pyridine ring enhances its reactivity, enabling various chemical modifications that can fine-tune its pharmacological properties.

The oxazole core is another critical feature of this molecule, contributing to its stability and biological relevance. Oxazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The carboxylic acid group at the 3-position of the oxazole ring further expands its utility as a pharmacophore, allowing for further derivatization and functionalization. This compound has garnered attention in recent years due to its potential applications in developing novel therapeutic agents.

In the context of modern drug discovery, 5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid represents a promising candidate for further investigation. Its structural features make it an attractive building block for designing molecules that can interact with specific biological targets. The bromine atom, in particular, serves as a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, oxazole derivatives have shown considerable promise in various therapeutic areas. For instance, research has demonstrated that oxazole-based compounds can exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways. The brominated pyridine moiety in 5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid may contribute to its ability to modulate these pathways effectively.

The compound’s potential as an intermediate in drug synthesis has also been explored. Researchers have utilized it to develop novel inhibitors targeting enzymes involved in inflammatory responses. By leveraging its structural flexibility, scientists have been able to create derivatives with enhanced binding affinity and selectivity. These advancements underscore the importance of 5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid as a valuable tool in synthetic organic chemistry and drug development.

Moreover, the growing interest in 5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid is reflected in the increasing number of patents and publications focusing on its derivatives. Companies and academic institutions are actively investigating its applications in various therapeutic areas, including oncology and neurology. The compound’s ability to serve as a precursor for more complex molecules makes it particularly appealing for industrial-scale synthesis.

The synthesis of 5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between halogenated pyridines and oxazole precursors followed by functional group transformations. Advances in catalytic systems have improved the efficiency of these processes, making it more feasible to produce larger quantities of the compound for research purposes.

In conclusion,5-(2-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229474-01-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable scaffold for developing novel drugs targeting various diseases. As research continues to uncover new applications for this molecule,5-(2-bromopyridin-3-yloxazole) will undoubtedly remain at the forefront of medicinal chemistry innovation.